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An In-depth Technical Guide to the Mechanical Properties of Recycled Poly(vinyl butyral)
Films

Introduction
Poly(vinyl butyral) (PVB) is a thermoplastic polymer widely utilized as an interlayer in

laminated safety glass, particularly in automotive windshields and architectural applications.[1]

[2] Its notable properties include high tensile strength, impact resistance, optical clarity, and

strong adhesion.[1] The growing volume of end-of-life laminated glass presents a significant

opportunity for recycling and reusing PVB, contributing to a more circular economy.[3][4] This

technical guide provides a comprehensive overview of the mechanical properties of recycled

PVB (rPVB) films, intended for researchers, scientists, and professionals in materials science

and product development.

Data Presentation: Mechanical and Thermal
Properties of Recycled PVB
The mechanical and thermal properties of recycled PVB can vary depending on the recycling

process, the source of the waste laminated glass, and the presence of plasticizers and other

additives. The following tables summarize key quantitative data from various studies.

Table 1: Tensile Properties of Recycled PVB Films
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Property Value Standard Source(s)

Tensile Strength at

Break
17.51 - 30.6 MPa DIN EN ISO 527-1 [5][6]

Elongation at Break 145.96% - 361.2% DIN EN ISO 527-1 [5][6]

Young's Modulus
6.9 - 31.4 MPa (for

plasticized PVB)
- [7]

Table 2: Thermal Properties of Recycled PVB

Property Value Standard Source(s)

Glass Transition Temp

(Tg)
15 - 72 °C DIN ISO 11357 [5][8]

Melting Temperature

(Tm)
150 - 253 °C DIN 53015 [1][8]

Experimental Protocols
PVB Recycling Process from Laminated Glass
The recycling of PVB from laminated glass is a multi-step process designed to separate the

polymer interlayer from the glass and purify it for reuse.[4][9]

Crushing and Separation: Laminated glass is first mechanically crushed into smaller pieces.

[4]

Initial Separation: The crushed mixture undergoes a separation process, often involving

mechanical and chemical methods, to separate the glass fragments from the PVB film.[4][9]

Washing and Purification: The recovered PVB film is washed to remove residual glass

particles and other impurities.[10] Chemical treatments may be employed for further

purification.[10]

Drying and Processing: The cleaned PVB is dried and then processed, typically into flakes or

pellets, which can be used for manufacturing new products.[3]
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PVB Recycling Workflow

Tensile Testing of Recycled PVB Films (ISO 527-3 /
ASTM D638)
Tensile testing is performed to determine the tensile strength, elongation, and modulus of the

recycled PVB films.[11][12]
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Specimen Preparation: Test specimens are prepared from the recycled PVB films, typically in

a dumbbell or dog-bone shape, according to the dimensions specified in the standard (e.g.,

ISO 527-3 for films <1mm thick, ASTM D638 for plastics up to 14mm thick).[6][12][13]

Conditioning: Specimens are conditioned at a standard temperature and humidity (e.g., 23°C

and 50% relative humidity) for a specified period before testing.

Test Setup: The specimen is mounted in the grips of a universal testing machine.[5] An

extensometer can be attached to the specimen for precise strain measurement.

Testing: A tensile load is applied to the specimen at a constant crosshead speed until it

fractures.[12] The force and displacement are recorded throughout the test.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which the

tensile strength, elongation at break, and Young's modulus are calculated.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://industrialphysics.com/knowledgebase/articles/standard-test-method-for-tensile-properties-of-plastics-astm-d638/
https://step-lab.com/iso/iso-527-3/
https://www.zwickroell.com/industries/plastics/thin-sheeting-and-plastic-films/tensile-properties-iso-527-3/
https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d638/index.html
https://step-lab.com/iso/iso-527-3/
https://www.prestogroup.com/articles/testing-the-tensile-strength-of-plastics-using-astm-d-638-test-standard/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tensile Testing Workflow

Recycled PVB Film

Specimen Preparation
(ISO 527-3 / ASTM D638)

Conditioning
(e.g., 23°C, 50% RH)

Mounting in Universal
Testing Machine

Application of Tensile Load

Data Analysis
(Stress-Strain Curve)

Tensile Properties

Click to download full resolution via product page

Tensile Testing Workflow
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Differential Scanning Calorimetry (DSC) of Recycled
PVB (ISO 11357)
DSC is used to determine the thermal properties of the recycled PVB, such as the glass

transition temperature (Tg) and melting temperature (Tm).[7][14][15]

Sample Preparation: A small sample of the recycled PVB (typically 5-10 mg) is weighed and

hermetically sealed in a DSC pan (commonly aluminum).[1][16]

Instrument Setup: An empty, sealed pan is used as a reference. The sample and reference

pans are placed in the DSC instrument.[1]

Thermal Program: The instrument is programmed to heat and/or cool the sample at a

controlled rate (e.g., 10°C/min) over a specified temperature range.[16] An inert atmosphere,

typically nitrogen, is maintained in the sample chamber.

Measurement: The DSC measures the difference in heat flow between the sample and the

reference as a function of temperature.[17]

Data Analysis: The resulting thermogram is analyzed to identify thermal transitions. The

glass transition (Tg) appears as a step change in the baseline, while melting (Tm) is

observed as an endothermic peak.[17]
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DSC Analysis Workflow
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DSC Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1164891#mechanical-properties-of-recycled-poly-
vinyl-butyral-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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